Cas no 2679927-22-9 (ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate)

• Product Name: ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate
• CAS No: 2679927-22-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5645706
• PubChem ID: 165912668
• Update Time: 2025-06-26

ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28271476
• ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate
• 2679927-22-9

• Inchi： 1S/C7H12N4O2/c1-2-13-7(12)6(8)5-11-4-3-9-10-11/h3-4,6H,2,5,8H2,1H3/t6-/m1/s1
• InChI Key： NHOIRDFXACZOAA-ZCFIWIBFSA-N
• SMILES： O(CC)C([C@@H](CN1C=CN=N1)N)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83Ų

Additional information on ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate

Introduction to Ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate (CAS No. 2679927-22-9)

Ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate is a key compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This heterocyclic derivative features a chiral center at the 2-position of the propanoate backbone, making it a valuable intermediate in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). With a CAS number of 2679927-22-9, this compound has garnered significant attention due to its potential applications in drug development and molecular research.

The molecular structure of ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate consists of a propanoate ester linked to an amino group at the 2-position and a triazole ring at the 3-position. The presence of the triazole moiety enhances its pharmacological activity, making it a promising candidate for various therapeutic applications. The chiral center at the 2-position contributes to its stereoselectivity, which is crucial in pharmaceutical synthesis to ensure the desired biological activity and minimize side effects.

Recent advancements in medicinal chemistry have highlighted the importance of chiral intermediates like ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate in developing novel drugs. The triazole ring is known for its ability to interact with biological targets, thereby modulating various physiological processes. This compound has been extensively studied for its potential role in treating inflammatory diseases, infectious disorders, and other metabolic conditions. The amino group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties.

In the realm of drug discovery, ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate serves as a versatile building block for designing new therapeutic agents. Its structural features allow for easy modifications to tailor its biological activity towards specific targets. Researchers have leveraged this compound to develop novel inhibitors and agonists that exhibit high selectivity and efficacy. The ester group in its structure can be hydrolyzed or transesterified to introduce different functional groups, expanding its synthetic utility.

The synthesis of ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective hydrogenation, have been employed to produce enantiomerically pure forms of this compound. These techniques ensure that the final product meets the stringent requirements of pharmaceutical applications.

Current research in this area is focused on exploring new synthetic routes and optimizing existing protocols to improve the scalability and cost-effectiveness of producing ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate. Additionally, studies are underway to investigate its pharmacokinetic properties and potential interactions with biological systems. These efforts aim to provide a comprehensive understanding of its behavior in vivo and pave the way for its clinical translation.

The role of computational chemistry and molecular modeling has been instrumental in predicting the behavior and interactions of ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-yl)propanoate with biological targets. These tools help researchers design more effective derivatives by providing insights into molecular interactions and binding affinities. Furthermore, they facilitate virtual screening of libraries of compounds to identify potential hits for further development.

Future prospects for ethyl (2R)-2-amino-3-(1H-1,2,3-triazol-1-y l)propanoate include its application in developing targeted therapies for complex diseases such as cancer and neurodegenerative disorders. The unique structural features of this compound make it an attractive candidate for designing small molecules that can modulate disease pathways effectively. As research continues to uncover new therapeutic possibilities, ethyl (2R)-2-amino--(lH-l ,23-triazol-l -y l )pr opanoa te is poised to play a significant role in next-generation drug development.